5-tert-butyl-N,2,3-trimethylbenzenesulfonamide

• Molecular Formula: C13H21NO2S
• Molecular Weight: 255.38 g/mol
• IUPAC Name: 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide
• InChI: InChI=1S/C13H21NO2S/c1-9-7-11(13(3,4)5)8-12(10(9)2)17(15,16)14-6/h7-8,14H,1-6H3
• InChI Key: OZWDWQCLQNVABV-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)NC)C
• Canonical SMILES: CC1=CC(=CC(=C1C)S(=O)(=O)NC)C(C)(C)C

Description

5-tert-butyl-N,2,3-trimethylbenzenesulfonamide, also known as TBS, is a sulfonamide compound that has been extensively studied for its potential use in scientific research. TBS is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol.

Mechanism of Action

5-tert-butyl-N,2,3-trimethylbenzenesulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This binding prevents the formation of bicarbonate ions, which are essential for maintaining the pH balance in cells. As a result, the cells become more acidic, leading to cell death. 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and decrease the invasiveness of cancer cells. 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has also been shown to reduce the production of acid in the stomach, making it a potential treatment for acid-related diseases such as gastroesophageal reflux disease (GERD).

Advantages and Limitations for Lab Experiments

5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has several advantages for lab experiments. It is a highly selective inhibitor of carbonic anhydrase, making it a useful tool for studying the role of this enzyme in various physiological processes. 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide is also stable and easy to handle, making it a convenient compound for lab experiments. However, 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has some limitations. It has a short half-life in vivo, which limits its use in animal studies. 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide is also not suitable for use in humans due to its potential toxicity and lack of selectivity for different carbonic anhydrase isoforms.

Future Directions

There are several future directions for 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide research. One direction is to develop more selective inhibitors of carbonic anhydrase that can be used in vivo. Another direction is to study the potential use of 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide in combination with other anticancer agents to increase its efficacy. Additionally, 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide can be studied for its potential use in the treatment of other diseases, such as osteoporosis and glaucoma, which are also associated with carbonic anhydrase activity.
Conclusion:
In conclusion, 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide is a sulfonamide compound that has been extensively studied for its potential use in scientific research. 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide inhibits the activity of carbonic anhydrase enzymes, making it a useful tool for studying the role of this enzyme in various physiological processes. 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has several advantages for lab experiments, but it also has some limitations. Further research is needed to develop more selective inhibitors of carbonic anhydrase and to explore the potential use of 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide in the treatment of other diseases.

Synthesis Methods

5-tert-butyl-N,2,3-trimethylbenzenesulfonamide can be synthesized using various methods, but the most common method is via the reaction of 5-tert-butyl-2,4-dimethylbenzenesulfonyl chloride with ammonia in the presence of a base such as triethylamine. The reaction yields 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide as a white crystalline powder with a high purity.

Scientific Research Applications

5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has been widely used in scientific research due to its ability to selectively block the activity of carbonic anhydrase enzymes. Carbonic anhydrase is an enzyme that plays a critical role in various physiological processes, including acid-base balance, respiration, and bone resorption. 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase II and carbonic anhydrase IX, which are overexpressed in various types of cancer cells. Therefore, 5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has been studied as a potential anticancer agent.